![molecular formula C14H8F4INO2 B4974079 2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide](/img/structure/B4974079.png)
2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide, also known as TIBO, is a chemical compound that has been widely studied for its potential as an antiviral agent. TIBO belongs to a class of compounds known as non-nucleoside reverse transcriptase inhibitors (NNRTIs), which are used in the treatment of HIV/AIDS.
Mechanism of Action
2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide works by binding to a specific site on the reverse transcriptase enzyme, which prevents the enzyme from functioning properly. This, in turn, prevents the virus from replicating and spreading throughout the body. This compound is a non-competitive inhibitor, meaning that it does not compete with the natural substrates of the enzyme for binding sites.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of the reverse transcriptase enzyme in vitro, as well as in vivo. This compound has also been shown to inhibit the replication of HIV-1 in cell cultures. In addition, this compound has been shown to inhibit the growth of certain cancer cells, suggesting that it may have potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide in lab experiments is that it is relatively easy to synthesize. It is also a potent inhibitor of the reverse transcriptase enzyme, making it a useful tool for studying the replication of HIV/AIDS. However, one limitation of using this compound is that it may have off-target effects, meaning that it may inhibit other enzymes or proteins in addition to the reverse transcriptase enzyme. This can make it difficult to interpret the results of experiments involving this compound.
Future Directions
There are several future directions for research involving 2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide. One area of research is the development of more potent and selective inhibitors of the reverse transcriptase enzyme. Another area of research is the development of this compound analogs that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Finally, this compound may have potential as an anticancer agent, and further research is needed to explore this possibility.
Synthesis Methods
The synthesis of 2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide involves several steps. The first step involves the reaction of 2-iodophenol with 2,3,5,6-tetrafluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium methoxide to yield 2,3,5,6-tetrafluoro-N-(2-iodophenyl)benzamide. Finally, this compound is reacted with methoxyamine hydrochloride to produce this compound.
Scientific Research Applications
2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide has been extensively studied for its potential as an antiviral agent, particularly in the treatment of HIV/AIDS. It has been shown to inhibit the activity of the reverse transcriptase enzyme, which is essential for the replication of the virus. This compound has also been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
2,3,5,6-tetrafluoro-N-(2-iodophenyl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F4INO2/c1-22-13-11(17)9(15)8(10(16)12(13)18)14(21)20-7-5-3-2-4-6(7)19/h2-5H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXXCFWYUCXSBOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC=CC=C2I)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F4INO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.